Cas no 1566530-25-3 (2-(3-chloro-4-fluorophenyl)methyl-2-methylpyrrolidine)

• Product Name: 2-(3-chloro-4-fluorophenyl)methyl-2-methylpyrrolidine
• CAS No: 1566530-25-3
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• MDL: MFCD26934635
• CID: 5171145
• PubChem ID: 104688035
• Update Time: 2025-05-24

2-(3-chloro-4-fluorophenyl)methyl-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(3-chloro-4-fluorophenyl)methyl]-2-methyl-
• 2-(3-chloro-4-fluorophenyl)methyl-2-methylpyrrolidine

• MDL： MFCD26934635
• Inchi： 1S/C12H15ClFN/c1-12(5-2-6-15-12)8-9-3-4-11(14)10(13)7-9/h3-4,7,15H,2,5-6,8H2,1H3
• InChI Key： LPYMVZQWYOVQIU-UHFFFAOYSA-N
• SMILES： N1CCCC1(CC1=CC=C(F)C(Cl)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-(3-chloro-4-fluorophenyl)methyl-2-methylpyrrolidine

2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine: A Comprehensive Overview

2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine is a compound with the CAS number 1566530-25-3, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its pyrrolidine ring, which is a five-membered cyclic secondary amine, substituted with a methyl group and a chlorofluorophenylmethyl group. The presence of both chlorine and fluorine substituents on the phenyl ring introduces interesting electronic and steric properties, making this compound a subject of interest in organic synthesis, medicinal chemistry, and materials science.

The synthesis of 2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in chiral environments. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis process, reducing reaction times and improving yields.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrolidine ring is a common motif in many bioactive molecules, including pharmaceutical agents and agrochemicals. The substitution pattern on the phenyl ring—specifically the chlorine and fluorine atoms—contributes to the compound's ability to interact with biological targets through hydrogen bonding, π–π interactions, and other non-covalent forces. Recent studies have highlighted its role as a lead compound in anti-inflammatory and antiviral drug development.

In addition to its medicinal applications, 2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has explored its coordination behavior with transition metals such as copper and zinc, revealing novel structural motifs that could be exploited for technological advancements.

The electronic properties of this compound are also of interest in organic electronics. The conjugated system formed by the pyrrolidine ring and the chlorofluorophenylmethyl group facilitates electron delocalization, which is beneficial for applications in organic semiconductors and light-emitting diodes (OLEDs). Studies using computational chemistry tools have provided insights into its electronic structure, paving the way for its integration into next-generation electronic devices.

From an environmental perspective, understanding the degradation pathways of 2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine is crucial for assessing its ecological impact. Recent investigations have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(3-Chloro-4-Fluorophenyl)methyl-2-Methylpyrrolidine (CAS No: 1566530-25-3) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future innovations in medicine, materials science, and electronics. Continued research into its properties will undoubtedly unlock new opportunities for practical applications while ensuring environmental sustainability.